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Compound of Interest

Compound Name: 2,5-Difluorotoluene

Cat. No.: B1362542

Technical Support Center: 2,5-Difluorotoluene

This guide provides comprehensive safety, handling, and storage procedures for 2,5-
Difluorotoluene to ensure the safety of researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2,5-Difluorotoluene?

Al: 2,5-Difluorotoluene is a highly flammable liquid and vapor.[1][2][3] It can also cause skin
and serious eye irritation, and may cause respiratory irritation.[2]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: Wear protective gloves, safety glasses with side shields (or goggles), and appropriate
protective clothing to prevent skin exposure.[1] In case of large-scale use or potential for
significant exposure, a NIOSH/MSHA or European Standard EN 136 approved respirator
should be used.[1]

Q3: What are the appropriate storage conditions for 2,5-Difluorotoluene?

A3: Store in a dry, cool, and well-ventilated place.[1][4] The container should be kept tightly
closed and stored in a flammables area, away from heat, sparks, and open flames.[1][5] Some
sources recommend a storage temperature of 2-8°C.[6][7]
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Q4: What should | do in case of a spill?

A4: In case of a spill, immediately remove all sources of ignition.[1][5] Use spark-proof tools
and explosion-proof equipment.[1][4] Absorb the spill with inert material (e.g., sand, silica gel)
and place it in a suitable, closed container for disposal.[1][5] Ensure adequate ventilation and
prevent the chemical from entering drains.[3][4]

Q5: What are the incompatible materials to avoid with 2,5-Difluorotoluene?
A5: Avoid contact with strong oxidizing agents.[2][6][8]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2,5-
Difluorotoluene.

Property Value Source(s)
Molecular Formula C7H6F2 [1]
Molecular Weight 128.12 g/mol [1]

Boiling Point 117 °C at 775 mm Hg [7]

Melting Point -35°C [7]

Density 1.36 g/mL at 25 °C [7]

Flash Point 55 °F [7]
Refractive Index n20/D 1.452 [7]

Storage Temperature 2-8°C or Ambient [6]1[7]

Experimental Protocols
First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1][2] Remove contact lenses if present and easy to do.[2][3] Seek medical attention.

[2]
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» Skin Contact: Take off immediately all contaminated clothing.[3] Wash off with soap and
plenty of water.[2] If skin irritation occurs, get medical advice/attention.[2]

« Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2][3] If
not breathing, give artificial respiration.[2] Call a poison center or doctor if you feel unwell.[2]

[3]

 Ingestion: Clean the mouth with water.[5] Immediately make the victim drink water (two
glasses at most).[3] Seek immediate medical assistance.[1]

Fire Fighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[2][3]

Unsuitable Extinguishing Media: No limitations of extinguishing agents are given for this
substance/mixture.[3]

Specific Hazards: Vapors may form explosive mixtures with air.[1] Pay attention to flashback.
[3] Hazardous decomposition products include carbon oxides and hydrogen fluoride.[3]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus.|[3]

Visual Workflows
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Safe Handling and Storage Workflow for 2,5-Difluorotoluene
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Caption: Workflow for the safe handling and storage of 2,5-Difluorotoluene.
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Troubleshooting Guide for 2,5-Difluorotoluene Incidents
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Caption: Troubleshooting guide for spills and exposures involving 2,5-Difluorotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Difluorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362542#safe-handling-and-storage-procedures-for-

2-5-difluorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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